Cas no 2171996-66-8 (tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo2.2.2octane-2-carboxylate)

• Product Name: tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo2.2.2octane-2-carboxylate
• CAS No: 2171996-66-8
• MF: C₂₀H₃₅NO₄
• MW: 353.496206521988
• CID: 6212452
• PubChem ID: 165845181
• Update Time: 2025-07-17

tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo2.2.2octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo2.2.2octane-2-carboxylate
• tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate
• 2171996-66-8
• EN300-1643502

• Inchi： 1S/C20H35NO4/c1-14-7-9-20(24,10-8-14)19(13-22)11-15-5-6-16(19)21(12-15)17(23)25-18(2,3)4/h14-16,22,24H,5-13H2,1-4H3
• InChI Key： LOTDHQQHOZYOOV-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(CO)CC2CN(C(=O)OC(C)(C)C)C1CC2

Computed Properties

• Exact Mass: 353.25660860g/mol
• Monoisotopic Mass: 353.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo2.2.2octane-2-carboxylate

Introduction to Tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2171996-66-8)

Tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate, identified by its CAS number 2171996-66-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azabicycloalkanes, a structural motif known for its versatile applications in drug design due to its unique three-dimensional framework and potential for biological activity modulation.

The molecular structure of this compound features a bicyclo[2.2.2]octane core, which is a bicyclic saturated hydrocarbon system with a nitrogen atom incorporated into one of the rings. This nitrogen atom is part of an azabicyclo moiety, which introduces a degree of rigidity and conformational constraints that can be exploited to optimize binding interactions with biological targets. The presence of multiple stereocenters, including the tert-butyl group and the cyclohexyl ring, further enhances the compound's structural complexity and potential for selective interactions.

The 1-hydroxy-4-methylcyclohexyl substituent and the hydroxymethyl group are key functional components that contribute to the compound's reactivity and solubility properties. These hydroxyl-containing groups are often involved in hydrogen bonding interactions, which can be critical for designing molecules with enhanced affinity for biological receptors. Additionally, the carboxylate functionality at the terminal position provides a polar interaction site, making this compound a promising candidate for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the conformational landscape of such complex molecules with greater precision. The three-dimensional structure of Tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate has been investigated using high-resolution NMR spectroscopy and X-ray crystallography, providing insights into its preferred conformations and intermolecular interactions.

The synthesis of this compound represents a significant achievement in organic chemistry, particularly in the realm of stereocontrolled construction of complex cyclic systems. The synthesis involves multiple steps, including ring-forming reactions such as intramolecular cyclizations and functional group transformations like hydroxymethylation and carboxylation. The use of advanced catalytic systems and transition metal complexes has facilitated the introduction of specific stereocenters with high enantioselectivity, ensuring the formation of the desired enantiomer.

In the context of pharmaceutical research, compounds like Tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate are being explored for their potential therapeutic applications. The unique structural features of azabicycloalkanes make them attractive scaffolds for developing drugs targeting various biological pathways, including enzyme inhibition and receptor binding modulation. Preliminary studies have suggested that derivatives of this compound may exhibit interesting pharmacological properties, warranting further investigation.

The development of novel synthetic methodologies has been instrumental in enabling access to increasingly complex molecules like this one. Techniques such as organometallic chemistry, flow chemistry, and biocatalysis have expanded the synthetic toolbox available to chemists, allowing for more efficient and scalable production of intricate organic compounds. These advancements are crucial for accelerating drug discovery efforts and bringing new therapeutic agents to market more rapidly.

Computational studies have also played a pivotal role in understanding the reactivity and mechanism of transformations involving this compound. By leveraging quantum mechanical calculations and molecular dynamics simulations, researchers can predict reaction outcomes and optimize synthetic routes with greater confidence. These computational approaches complement experimental efforts by providing theoretical insights that guide experimental design and interpretation.

The potential applications of Tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The structural motifs present in this compound can inspire novel materials with tailored properties, such as polymers or liquid crystals with specific functional characteristics.

Future research directions may focus on exploring derivatives of this compound to enhance its pharmacological profile or improve its synthetic accessibility. Strategies such as library synthesis or high-throughput screening could accelerate the discovery process by systematically exploring chemical space around this core scaffold.

In summary,Tert-butyl 6-(1-hydroxy-4-methylcyclohexyl)-6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2171996-66-8) represents a fascinating example of how complex molecular architectures can be designed and synthesized through advanced chemical methodologies. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new synthetic strategies and computational tools,this compound and its derivatives hold promise for addressing unmet medical needs across various therapeutic areas.